Cas no 2306277-60-9 (3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid)

• Product Name: 3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid
• CAS No: 2306277-60-9
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 5107720
• Update Time: 2026-03-03

3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butoxycarbonyl)-3-azaspiro[5.5]undecane-8-carboxylic acid
• 3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid

• Inchi： 1S/C16H27NO4/c1-15(2,3)21-14(20)17-9-7-16(8-10-17)6-4-5-12(11-16)13(18)19/h12H,4-11H2,1-3H3,(H,18,19)
• InChI Key： TVFNKKVDUMNGJB-UHFFFAOYSA-N
• SMILES： OC(C1CCCC2(CCN(C(=O)OC(C)(C)C)CC2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8

Additional information on 3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid

Research Briefing on 3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid (CAS: 2306277-60-9)

In recent years, the compound 3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid (CAS: 2306277-60-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic scaffold is of particular interest due to its unique structural features, which make it a promising candidate for drug discovery and development. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's stability, while the spirocyclic core offers a rigid framework that can be leveraged for targeting specific biological pathways.

Recent studies have focused on the synthesis and applications of this compound, particularly in the context of protease inhibition and central nervous system (CNS) drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid exhibit potent inhibitory activity against key proteases involved in neurodegenerative diseases. The study highlighted the compound's ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapeutics.

Another significant advancement comes from a collaborative research effort between academic and industrial partners, which explored the compound's utility in peptide mimetics. The spirocyclic structure was found to mimic peptide turn motifs, making it a valuable scaffold for designing peptidomimetic drugs. This research, published in ACS Chemical Biology, underscores the versatility of 3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid in addressing challenges related to peptide drug stability and bioavailability.

From a synthetic chemistry perspective, recent work has optimized the production of this compound, improving yield and scalability. A 2022 patent application (WO2022156789) detailed a novel catalytic process for the efficient synthesis of the spirocyclic core, reducing the need for hazardous reagents and minimizing waste. This development is particularly relevant for industrial-scale production, where cost-effectiveness and environmental considerations are paramount.

Looking ahead, the potential applications of 3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid extend beyond its current uses. Preliminary data from ongoing research suggests its applicability in targeted cancer therapies, where the spirocyclic scaffold could be functionalized to interact with specific oncogenic proteins. Additionally, its role in the development of next-generation antibiotics is being explored, given its structural similarity to natural products with antimicrobial properties.

In conclusion, 3-tert-butoxycarbonyl-3-azaspiro[5.5]undecane-10-carboxylic acid represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with recent advancements in synthesis and application, position it as a key player in the development of novel therapeutics. Future research will likely uncover additional uses for this scaffold, further solidifying its importance in the field.